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Compound of Interest

Compound Name: Pentadecyl isocyanate

CAS No.: 39633-51-7

Cat. No.: B1627615

Get Quote

Executive Safety Assessment: The "Silent Sensitizer"
Pentadecyl isocyanate (C₁₆H₃₁NO) presents a distinct hazard profile compared to its volatile

cousins like Methyl Isocyanate or TDI. Because it is a long-chain aliphatic molecule with a high

boiling point (~320°C), researchers often underestimate its risk, assuming low volatility equates

to low hazard.[1]

This is a dangerous fallacy.

While the vapor pressure is lower at room temperature, the primary risks shift to skin

sensitization and aerosol inhalation.[1] Once a researcher is sensitized to isocyanates, the

immune response is often cross-reactive to all isocyanates, potentially ending a career in

synthetic chemistry.[1] This protocol is designed to prevent that threshold event.

Core Hazards (GHS Classifications):

Respiratory Sensitization (Cat 1): Irreversible immunological response.

Skin Sensitization (Cat 1): Contact dermatitis and systemic sensitization.
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Water Reactivity: Reacts to form amines and CO₂, creating pressure hazards in sealed

vessels.[1]

Personal Protective Equipment (PPE) Matrix
The following selection logic is based on permeation kinetics and physical state. Latex gloves

are strictly prohibited due to poor organic solvent resistance and high permeability to

isocyanates.

PPE Selection Table
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PPE Category
Standard Handling
(Ambient Temp)

High Risk (Heating
/ Aerosol / Spill)

Technical
Justification

Hand Protection

Double Nitrile (min 5

mil outer) OR Silver

Shield® (Laminate)

Butyl Rubber (min 13

mil) OR Silver Shield®

(Laminate)

Isocyanates permeate

nitrile; however, for

incidental

solid/viscous liquid

contact, double nitrile

allows time to doff.[1]

For

heating/immersion,

only Butyl/Laminate

provides >480 min

breakthrough.[1]

Respiratory
Fume Hood (Face

Velocity >100 fpm)

PAPR (organic vapor

cartridge) or Supplied

Air

At ambient temp,

vapor is negligible.[1]

If heated >60°C,

vapors concentrate.[1]

Isocyanates have

poor warning

properties (odor

threshold > PEL),

rendering standard

respirators risky

without end-of-service

indicators.[1]

Eye/Face
Chemical Splash

Goggles

Full-Face Respirator

or Goggles + Face

Shield

Standard safety

glasses fail against

"creeping" fluids or

splashback from

water-reactive

hydrolysis.

Body Lab Coat (Cotton/Poly

blend) + Rubber

Apron

Tyvek® or

ChemMax® Coveralls

Isocyanates bind to

proteins

(wool/silk/skin).[1]

Disposable suits
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prevent tracking

contaminants out of

the lab.

PPE Decision Logic & Workflow
The following diagram illustrates the decision-making process for selecting the correct PPE

configuration based on your experimental conditions.
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Start: Pentadecyl Isocyanate Task

Is the chemical Heated (>40°C)
or Aerosolized (Spraying)?

Ambient Temperature / Solid-Liquid

No

Heated / Aerosolized

Yes

Is Fume Hood Available?

PROTOCOL A:
1. Fume Hood (Sash <18")

2. Double Nitrile Gloves
3. Splash Goggles

4. Lab Coat

Yes

PROTOCOL B:
1. Full Enclosure / Glovebox

2. Butyl or Silver Shield Gloves
3. Supplied Air or PAPR (if outside hood)

No (Stop Work)

Decontamination:
Neutralize with Surfactant/Water/IPA mix.

Do NOT seal container (CO2 gen).

Click to download full resolution via product page

Caption: Decision tree for PPE selection based on thermal state and engineering controls. Note

the critical stop-point if a fume hood is unavailable.
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Operational Protocol: The "Self-Validating" System
To ensure safety, we treat the handling process as a loop that must be closed (neutralized)

before the researcher leaves the bench.

Phase 1: Preparation (The "Dry" Rule)
Isocyanates react with moisture to release CO₂.[1] A sealed waste bottle containing unreacted

isocyanate and wet solvent can explode.[1]

Step 1: Verify all glassware is flame-dried or oven-dried.

Step 2: Prepare a "Quench Station" before opening the bottle.[1]

Quench Mix: 90% Water, 8% Concentrated Ammonia (or Sodium Carbonate), 2% Liquid

Detergent.[1][2][3]

Why: Water hydrolyzes the isocyanate; Ammonia accelerates the reaction; Detergent

emulsifies the oily Pentadecyl chain.[1]

Phase 2: Handling & Transfer
Step 1: Don Double Nitrile gloves. Check the outer pair for tears immediately.

Step 2: Weigh/dispense inside the fume hood.

Step 3: If a drip occurs on the glove, DOFF IMMEDIATELY.[1]

Mechanism:[2] Pentadecyl isocyanate is lipophilic.[1] It will migrate through nitrile.[1] The

outer glove is a sacrificial barrier; the inner glove is your "escape" barrier.[1]

Phase 3: Decontamination & Disposal (The "Open" Rule)[1]
Step 1: Collect all wipes, tips, and residual liquid in a waste beaker.[1]

Step 2: Add the Quench Mix (prepared in Phase 1) to the waste.

Step 3:WAIT 48 HOURS. Leave the container loosely covered (e.g., foil with pinholes) in the

back of the hood.
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Why: The hydrolysis reaction releases CO₂ gas. Sealing this immediately will pressurize

the container.[1]

Step 4: Check pH. Once stable and no longer evolving gas, dispose of as hazardous organic

waste.[1]

Emergency Response: Spill Neutralization
If a spill occurs (>10 mL), evacuate the immediate area to allow aerosols to settle.[1] Re-enter

only with proper PPE (Protocol B from the diagram).[1]

Spill Detected 1. Evacuate & Ventilate
(Allow aerosols to settle)

2. Cover with Absorbent
(Vermiculite/Sand - NO Sawdust)

3. Apply Decon Solution
(Water/Ammonia/Surf)

4. Shovel into Pail
DO NOT SEAL TIGHTLY

5. Wait 48-72 Hours
(CO2 Off-gassing)

Click to download full resolution via product page

Caption: Spill response workflow emphasizing the critical CO2 off-gassing period to prevent

container rupture.

Note on Absorbents: Do not use sawdust or paper towels as primary absorbents for large spills;

the high surface area combined with the exothermic reaction can theoretically pose a fire risk,

though less likely with the C15 chain than with TDI.[1] Use vermiculite or clay.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS 19014-05-2)]. BenchChem, [2026]. [Online PDF]. Available at:
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pentadecyl-isocyanate-cas-19014-05-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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